Cas no 2287298-24-0 (2-(1-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-1H-1,2,3-benzotriazol-7-yl)acetic acid)

• Product Name: 2-(1-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-1H-1,2,3-benzotriazol-7-yl)acetic acid
• CAS No: 2287298-24-0
• MF: C₁₆H₂₀N₄O₄
• MW: 332.354403495789
• CID: 6508937
• PubChem ID: 165738374
• Update Time: 2025-08-01

2-(1-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-1H-1,2,3-benzotriazol-7-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2287298-24-0
• EN300-6750348
• 2-(1-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-1H-1,2,3-benzotriazol-7-yl)acetic acid

• Inchi： 1S/C16H20N4O4/c1-16(2,3)24-15(23)19-8-11(9-19)20-14-10(7-13(21)22)5-4-6-12(14)17-18-20/h4-6,11H,7-9H2,1-3H3,(H,21,22)
• InChI Key： ALTAZKCMGAGPBV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C1)N1C2C(=CC=CC=2N=N1)CC(=O)O)=O

Computed Properties

• Exact Mass: 332.14845513g/mol
• Monoisotopic Mass: 332.14845513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 97.6Ų

Additional information on 2-(1-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-1H-1,2,3-benzotriazol-7-yl)acetic acid

Comprehensive Analysis of 2-(1-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-1H-1,2,3-benzotriazol-7-yl)acetic acid (CAS No. 2287298-24-0)

The compound 2-(1-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-1H-1,2,3-benzotriazol-7-yl)acetic acid (CAS No. 2287298-24-0) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a benzotriazole core with an azetidine ring and a tert-butoxycarbonyl (Boc) protecting group, makes it a versatile intermediate in drug discovery. Researchers are particularly interested in its potential applications in targeted therapies and enzyme inhibition, aligning with the growing demand for precision medicine.

One of the most searched questions in the field of organic chemistry is: "What are the applications of benzotriazole derivatives in drug development?" This compound provides a compelling answer, as its benzotriazole moiety is known for its ability to modulate biological activity. The presence of the Boc-protected azetidine group further enhances its utility, offering stability during synthetic processes while allowing for selective deprotection when needed. Such features are critical for modern drug design, where controlled reactivity is paramount.

In the context of trending topics like "green chemistry" and "sustainable synthesis," this compound stands out due to its potential for efficient, low-waste production. The acetic acid side chain introduces additional functionality, enabling conjugation with other molecules—a key requirement for bioconjugation strategies in antibody-drug conjugates (ADCs). As the pharmaceutical industry shifts toward greener practices, compounds like 2-(1-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-1H-1,2,3-benzotriazol-7-yl)acetic acid are becoming increasingly valuable.

Another frequently asked question is: "How does the Boc group influence the reactivity of heterocyclic compounds?" In this case, the Boc group serves as a temporary protective measure for the azetidine nitrogen, preventing unwanted side reactions during multi-step syntheses. This is particularly relevant in peptide mimetics and small-molecule inhibitors, where selective functionalization is essential. The compound’s stability under various conditions also makes it a preferred choice for high-throughput screening assays.

From an SEO perspective, terms like "Boc-azetidine derivatives," "benzotriazole acetic acid analogs," and "CAS 2287298-24-0 applications" are highly relevant. These keywords reflect the compound’s niche yet growing importance in medicinal chemistry. Its role in fragment-based drug discovery (FBDD) and protein-protein interaction inhibition further elevates its profile, addressing another hot topic: "How can small molecules disrupt complex biological targets?"

In summary, 2-(1-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-1H-1,2,3-benzotriazol-7-yl)acetic acid represents a convergence of innovation and practicality. Its structural features cater to both synthetic efficiency and biological relevance, making it a focal point for researchers exploring next-generation therapeutics. As the demand for tailored molecular solutions grows, this compound is poised to play a pivotal role in advancing drug discovery paradigms.